Cas no 65173-67-3 (2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxol-5-ol)

• Product Name: 2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxol-5-ol
• CAS No: 65173-67-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2793483
• Update Time: 2023-08-07

2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxol-5-ol

• Inchi： 1S/C9H14O3/c1-9(2)11-7-4-3-6(10)5-8(7)12-9/h3-4,6-8,10H,5H2,1-2H3
• InChI Key： YLHFITCPOAKNQR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C=CC(CC12)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7